Cas no 267658-06-0 (5-(2-methylpropyl)-1,3-thiazol-2-amine)

5-(2-Methylpropyl)-1,3-thiazol-2-amine is a thiazole derivative characterized by its 2-aminothiazole core substituted with a 2-methylpropyl group at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential pharmaceutical or agrochemical applications. Its structural features, including the reactive amine group and hydrophobic isobutyl substituent, make it suitable for further functionalization or as a building block in medicinal chemistry. The thiazole moiety is known for its bioactivity, often contributing to antimicrobial or anti-inflammatory properties in derived molecules. This compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.

5-(2-methylpropyl)-1,3-thiazol-2-amine structure

267658-06-0 structure

Product Name:5-(2-methylpropyl)-1,3-thiazol-2-amine

CAS No:267658-06-0

MF:C₇H₁₂N₂S

MW:156.248579978943

CID:247863

PubChem ID:22170629

Update Time:2025-06-07

5-(2-methylpropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolamine,5-(2-methylpropyl)-
- 2-Thiazolamine, 5-(2-methylpropyl)-
- MFCD18816985
- 5-Isobutyl-1,3-thiazol-2-amine
- Z1171158145
- 5-(2-methylpropyl)-1,3-thiazol-2-amine
- SCHEMBL5835893
- 5-Isobutylthiazol-2-amine
- SY141522
- AKOS013203206
- CS-0231445
- EN300-108361
- 267658-06-0
- G82454
- DB-107054
- Inchi： 1S/C7H12N2S/c1-5(2)3-6-4-9-7(8)10-6/h4-5H,3H2,1-2H3,(H2,8,9)
- InChI Key： HJPHDUJIOVUDFE-UHFFFAOYSA-N
- SMILES： S1C(N)=NC=C1CC(C)C

Computed Properties

Exact Mass: 156.07226
Monoisotopic Mass: 156.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2A^2
XLogP3: 2.2

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 262.8±9.0 °C at 760 mmHg
Flash Point: 112.7±18.7 °C
PSA: 38.91
Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-(2-methylpropyl)-1,3-thiazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(2-methylpropyl)-1,3-thiazol-2-amine Pricemore >>

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TRC	M589600-100mg	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0		100mg	$ 340.00	2022-06-03
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Enamine	EN300-108361-0.05g	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0	95%	0.05g	$205.0	2023-10-28
Enamine	EN300-108361-0.1g	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0	95%	0.1g	$306.0	2023-10-28
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Enamine	EN300-108361-0.5g	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0	95%	0.5g	$691.0	2023-10-28
Enamine	EN300-108361-1.0g	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0	95%	1.0g	$884.0	2023-07-06
Enamine	EN300-108361-2.5g	5-(2-methylpropyl)-1,3-thiazol-2-amine	267658-06-0	95%	2.5g	$1735.0	2023-10-28